Cas no 807262-08-4 (5-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-4,6,7-trihydroxy-)

• Product name: 5-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-4,6,7-trihydroxy-
• CAS No: 807262-08-4
• MF: C₁₀H₁₁NO₅
• Molecular Weight: 225.19804
• CID: 714852
• PubChem ID: 45092832

5-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-4,6,7-trihydroxy- Properties

Names and Identifiers

• 5-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-4,6,7-trihydroxy-
• 4,6,7-trihydroxy-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid
• 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-4,6,7-trihydroxy- (9CI)
• 5-isoquinolinecarboxylic acid,1,2,3,4-tetrahydro-4,6,7-trihydroxy-
• DTXSID50667122
• 807262-08-4

• Inchi： InChI=1S/C10H11NO5/c12-5-1-4-2-11-3-6(13)7(4)8(9(5)14)10(15)16/h1,6,11-14H,2-3H2,(H,15,16)
• InChIKey： GNBINJDCHBUMKT-UHFFFAOYSA-N
• SMILES： C1C(C2=C(C(=C(C=C2CN1)O)O)C(=O)O)O

Computed Properties

• 精确分子量: 225.06372245g/mol
• 同位素质量: 225.06372245g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 5
• 氢键受体数量: 6
• 重原子数量: 16
• 可旋转化学键数量: 1
• 复杂度: 284
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: -2.7
• 拓扑分子极性表面积: 110Ų